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Compound of Interest

Compound Name: 3,5-Dibromoaniline hydrochloride

Cat. No.: B070281 Get Quote

Essential Safety and Handling Guide for 3,5-
Dibromoaniline Hydrochloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,5-Dibromoaniline hydrochloride in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development.

Hazard Identification and Physicochemical Data
3,5-Dibromoaniline hydrochloride is classified as a hazardous substance. It is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3] It

is also very toxic to aquatic life with long-lasting effects.[3]

Property Value

Molecular Formula C₆H₆Br₂ClN

Molecular Weight 287.38 g/mol [1][4]

CAS Number 188349-40-8[1]

Appearance Solid (form may vary)

Melting Point 53.0°C to 54.5°C (for 3,5-Dibromoaniline)[2]

GHS Hazard Statements H302, H315, H319, H335, H410[1][3]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following PPE is

mandatory when handling 3,5-Dibromoaniline hydrochloride:

Hand Protection: Wear two pairs of chemotherapy-grade, powder-free gloves.[5][6] Change

gloves every 30-60 minutes or immediately if contamination is suspected.[5]

Eye and Face Protection: Use safety goggles and a face shield to protect against splashes.

[5] Standard eyeglasses are not sufficient.

Body Protection: A disposable, long-sleeved gown that closes in the back and has tight-fitting

cuffs is required.[7] Gowns should be changed every two to three hours or immediately after

a spill.[7]

Respiratory Protection: Use a NIOSH-approved respirator (e.g., N95) when handling the

powder outside of a certified chemical fume hood or biological safety cabinet to prevent

inhalation of dust.[5][8] Surgical masks offer inadequate protection.[5][9]

Foot Protection: Wear disposable, skid-resistant shoe covers over footwear.[7]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is essential for safety. All handling of 3,5-
Dibromoaniline hydrochloride should occur within a designated area, such as a chemical

fume hood, to ensure proper ventilation.[8]

Preparation:

Ensure the work area is clean and uncluttered.

Verify that an eyewash station and safety shower are accessible and operational.[8]

Assemble all necessary equipment and reagents before handling the compound.

Don the required PPE as specified above.
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Weighing and Aliquoting:

Conduct all weighing and handling of the solid compound within a chemical fume hood or

other ventilated enclosure to avoid dust formation.[4]

Use spark-proof tools if there is a risk of ignition.[4]

Close the container tightly immediately after use.[3][8]

Experimental Use:

Handle the compound in a well-ventilated area, preferably a chemical fume hood.[4]

Avoid direct contact with skin and eyes.[8]

Do not eat, drink, or smoke in the handling area.[1][3]

Post-Handling:

Thoroughly decontaminate the work surface after use.

Carefully remove and dispose of all contaminated PPE as hazardous waste.

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][2][3]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[4][10]

Skin Contact: Promptly remove all contaminated clothing.[10] Immediately flush the affected

skin with copious amounts of soap and water for at least 15 minutes.[11] Seek medical

attention if irritation persists.[4]
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Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the

eyelids open to ensure thorough rinsing.[11][12] Remove contact lenses if present and easy

to do so.[1] Seek immediate medical attention.[11]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[4] Never give anything by

mouth to an unconscious person.[4] Call a poison control center or doctor immediately.[1][4]

Accidental Release or Spill:

Minor Spill:

Alert others in the area.

Wearing appropriate PPE, gently cover the spill with an inert absorbent material like sand

or vermiculite.[13] Avoid creating dust.[3]

Carefully sweep or scoop the material into a suitable, closed container for disposal.[13]

Decontaminate the spill area.

Major Spill:

Evacuate the area immediately and prevent re-entry.[4]

Alert your institution's environmental health and safety (EHS) office or emergency

response team.[12][13]

Remove all sources of ignition.[4]

Disposal Plan
3,5-Dibromoaniline hydrochloride and any materials contaminated with it must be treated as

hazardous waste.

Waste Collection:

Collect all waste, including contaminated PPE and absorbent materials, in a designated,

properly labeled, and sealed hazardous waste container.[4][13]
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Disposal:

Dispose of the waste through an approved hazardous waste disposal facility.[1][3] Do not

empty into drains or release into the environment.[4][8]

Follow all local, regional, and national regulations for hazardous waste disposal.[8]

Safe Handling Workflow
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Caption: Workflow for handling 3,5-Dibromoaniline hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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